molecular formula C5H13ClSi B094270 Silane, chlorodimethylpropyl- CAS No. 17477-29-1

Silane, chlorodimethylpropyl-

Cat. No. B094270
CAS RN: 17477-29-1
M. Wt: 136.69 g/mol
InChI Key: HXVPUKPVLPTVCQ-UHFFFAOYSA-N
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Description

Silane, chlorodimethylpropyl-, also known as Chlorodimethylpropylsilane or Dimethylpropylsilylating Agent, is a chemical compound with the formula C5H13ClSi . It is a silane, with a silicon atom bonded to two methyl groups, a chlorine atom, and a propyl group .


Synthesis Analysis

Chlorodimethylsilane has been used in various synthesis processes. For instance, it has been used in a reductive etherification reaction to synthesize polyethers . Another study discussed the use of different silane coupling agents, including Glycidoxypropyl trimethoxysilane (KH-560), for modifying the properties of materials .


Molecular Structure Analysis

The molecular structure of Silane, chlorodimethylpropyl-, includes a silicon atom bonded to two methyl groups, a chlorine atom, and a propyl group . The exact structure, including bond lengths and bond angles, can be determined using techniques such as Fourier transform microwave spectroscopy .


Chemical Reactions Analysis

Silane compounds like Chlorodimethylpropylsilane have been shown to react with surfaces through surface hydroxyl groups or bound water to form a strongly bound coating that includes both covalent bonds and multiple van der Waals interactions . They have also been used in reductive etherification reactions .

Scientific Research Applications

Chemical Synthesis

n-Propyldimethylchlorosilane is used in chemical synthesis due to its reactivity. It is often used as a precursor for other compounds in various chemical reactions .

Surface Modification

This compound is used in surface modification processes. It can be used to alter the properties of a surface, such as making it more hydrophobic or hydrophilic .

DNA Attachment

n-Propyldimethylchlorosilane has been used in research for DNA attachment. In one study, the amine density of 3-aminopropyldimethylethoxysilane (APDMES) films on silica was controlled to determine its effect on DNA probe density and subsequent DNA hybridization .

Mixed Monolayers

This compound is used to form mixed monolayers. For example, it can be reacted with APDMES to form a mixed monolayer .

X-Ray Photoelectron Spectroscopy

n-Propyldimethylchlorosilane is used in high-resolution X-ray photoelectron spectroscopy. This technique is used to analyze the surface layers of materials .

Conducting Polymers

While not directly mentioned in the search results, silanes like n-Propyldimethylchlorosilane could potentially be used in the synthesis of conducting polymers .

Safety and Hazards

Silane, chlorodimethylpropyl-, should be kept away from sources of ignition. In case of contact with eyes or skin, immediate rinsing with plenty of water is advised. If ingested or inhaled, medical advice should be sought immediately .

properties

IUPAC Name

chloro-dimethyl-propylsilane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H13ClSi/c1-4-5-7(2,3)6/h4-5H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXVPUKPVLPTVCQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC[Si](C)(C)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H13ClSi
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID9066205
Record name Silane, chlorodimethylpropyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9066205
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

136.69 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Silane, chlorodimethylpropyl-

CAS RN

17477-29-1
Record name Chlorodimethylpropylsilane
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=17477-29-1
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Record name Silane, chlorodimethylpropyl-
Source ChemIDplus
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Silane, chlorodimethylpropyl-
Source EPA Chemicals under the TSCA
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Record name Silane, chlorodimethylpropyl-
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Chlorodimethylpropylsilane
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.037.705
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Record name CHLORODIMETHYLPROPYLSILANE
Source FDA Global Substance Registration System (GSRS)
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